Cas no 1806868-08-5 (3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine
• CAS No: 1806868-08-5
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4865512
• Update Time: 2025-07-02

3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-2-4-1-5(10)7(8(11)12)14-6(4)3-13/h1,8H,2H2
• InChI Key： VIIQBYPZGIZGNH-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)N=C(C(F)F)C(=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine

Recent Advances in the Study of 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine (CAS: 1806868-08-5)

In recent years, the compound 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine (CAS: 1806868-08-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. Researchers have successfully utilized this compound to synthesize derivatives with improved selectivity and potency against specific oncogenic targets.

A notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine-derived compounds in inhibiting aberrant kinase activity in non-small cell lung cancer (NSCLC) models. The study reported a significant reduction in tumor growth and metastasis in preclinical models, suggesting its potential as a lead compound for further development.

In addition to its anticancer properties, recent research has explored the compound's utility in the design of agrochemicals. Its structural motifs have been incorporated into novel pesticides, exhibiting enhanced activity against resistant pest strains. A 2024 study in Pest Management Science highlighted the compound's role in developing next-generation insecticides with reduced environmental toxicity.

The synthesis of 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine has also seen methodological improvements. A recent publication in Organic Process Research & Development (2024) described a more efficient and scalable synthetic route, reducing production costs and improving yield. This advancement is particularly significant for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and reduce toxicity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimization efforts.

In conclusion, 3-(Bromomethyl)-5-chloro-2-cyano-6-(difluoromethyl)pyridine (CAS: 1806868-08-5) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery and agrochemical development. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents and contribute to advancements in targeted therapy development.